Tetraethylammonium bromide

Specification

• CAS No.: 71-91-0
• Molecular Formula: C8H20N.Br; C8H20BrN
• Molecular Weight: 210.16 g/mol
• IUPAC Name: tetraethylazanium;bromide
• Standard InChI: InChI=1S/C8H20N.BrH/c1-5-9(6-2,7-3)8-4;/h5-8H2,1-4H3;1H/q+1;/p-1
• Standard InChI Key: HWCKGOZZJDHMNC-UHFFFAOYSA-M
• SMILES: CC[N+](CC)(CC)CC.[Br-]
• Canonical SMILES: CC[N+](CC)(CC)CC.[Br-]

Introduction

Physical and Chemical Properties

Physical State and Appearance

Tetraethylammonium bromide typically appears as a white to cream-colored crystalline solid at room temperature. It is odorless and has hygroscopic properties, meaning it readily absorbs moisture from the surrounding environment.

Fundamental Physical Properties

The compound has several distinctive physical characteristics that make it useful for various applications. These properties are summarized in the following table:

Property	Value	Notes
Molecular Weight	210.16 g/mol	-
Melting Point	285°C (decomposition)	Literature value
Density	1.397 g/cm³	-
Vapor Density	5.3 (vs air)	-
Refractive Index	1.442-1.444	-
pH	6.5	At 100g/L, H₂O, 20°C
Water Solubility	2795 g/L	At 25°C
Recommended Storage	Below +30°C	-
Appearance	White to cream crystalline solid	-
Heat Capacity (Cp, solid)	246.9 J/mol·K	At 298K

These physical properties demonstrate that tetraethylammonium bromide is highly soluble in water, has a relatively high melting point with decomposition, and possesses a near-neutral pH in aqueous solution.

Synthesis and Purification Methods

Common Synthesis Routes

Tetraethylammonium bromide is typically synthesized through the quaternization reaction of triethylamine with ethyl bromide. This reaction involves the nucleophilic attack of the nitrogen atom in triethylamine on the carbon atom of ethyl bromide, forming the quaternary ammonium salt.

Purification Techniques

Several methods exist for the purification of tetraethylammonium bromide:

Recrystallization can be performed using various solvents or solvent combinations including:

• Ethanol

• Chloroform

• Diethyl ether

• Acetonitrile

• Ethanol/diethyl ether (1:2)

• Ethyl acetate

• Water

• Methanol/acetone (1:3)

After recrystallization, the compound is typically dried at 100°C under vacuum for an extended period (approximately 12 days) and stored over P₂O₅ to prevent moisture absorption.

Applications and Uses

Catalytic Applications

Tetraethylammonium bromide serves as an effective catalyst in various chemical transformations. It catalyzes the synthesis of thioesters through oxidative coupling reactions involving aldehydes or alcohols with thiols or disulfides. Additionally, when used in conjunction with o-iodoxybenzoic acid (IBX), it facilitates the oxidation of sulfides to sulfoxides and primary carboxamides to one-carbon dehomologated nitriles.

While the search results focus more on tetrabutylammonium bromide (TBAB) as a phase-transfer catalyst, tetraethylammonium bromide functions in a similar manner, facilitating reactions between compounds in immiscible phases by transferring reagents across phase boundaries.

Pharmaceutical Applications

In pharmaceutical research, tetraethylammonium bromide is utilized as a source of tetraethylammonium ions for various studies. It has demonstrated the ability to block potassium (K⁺) channels in various tissues, making it valuable for electrophysiological investigations and potential therapeutic applications.

Materials Science Applications

Recent research has revealed a promising application of tetraethylammonium bromide in materials science. It has been used as an organic template in the synthesis of zeolite beta, a microporous crystalline material with various industrial applications.

Additionally, tetraethylammonium bromide has shown significant utility in controlling the morphology and enhancing the photoluminescence of rare-earth metal-organic frameworks (RE-MOFs). A novel solvent-free synthetic strategy using tetraethylammonium bromide has enabled adjustments to the morphology and dimension of various RE-MOFs while maintaining their structural topology.

Recent Research Findings

Enhancement of Photoluminescence in Metal-Organic Frameworks

One of the most significant recent developments involves using tetraethylammonium bromide to control the morphology of rare-earth metal-organic frameworks (RE-MOFs). Researchers have developed a green, solvent-free synthetic strategy that allows for precise adjustment of the morphology and dimension of various RE-MOFs (including Eu, Tb, Er, Dy, Y, and Tm variants).

This research demonstrated that tetraethylammonium can be carbonized into carbon dots and encapsulated within the Eu/Tb-MIL-78 framework, significantly enhancing fluorescence emission intensities. This enhancement makes the hierarchical Eu/Tb-MIL-78 MOF materials excellent candidates for latent fingerprint recognition applications.

Thermodynamic Properties Research

Thermochemical studies have been conducted on tetraethylammonium bromide to determine its thermodynamic properties. Research by Burns and Verrall (1974) measured the constant pressure heat capacity of solid tetraethylammonium bromide as 246.9 J/mol·K at 298K. These studies contribute to a deeper understanding of the compound's behavior under various thermal conditions and assist in predicting its performance in different applications.

Applications in Analytical Chemistry

In analytical chemistry, tetraethylammonium bromide has found applications as a mobile phase additive in high-performance liquid chromatography (HPLC). It serves as an ion-pairing reagent that enables the separation of ionic and highly polar substances on reversed-phase HPLC columns. The high purity of tetraethylammonium bromide is crucial for its successful application in analytical methods.